3H-Imidazo[4,5-B]pyridine-6-carboxylic acid

Specification

• CAS No.: 24638-31-1
• Molecular Formula: C7H5N3O2
• Molecular Weight: 163.13 g/mol
• IUPAC Name: 1H-imidazo[4,5-b]pyridine-6-carboxylic acid
• Standard InChI: InChI=1S/C7H5N3O2/c11-7(12)4-1-5-6(8-2-4)10-3-9-5/h1-3H,(H,11,12)(H,8,9,10)
• Standard InChI Key: ZOESYPWVCKOZBH-UHFFFAOYSA-N
• SMILES: C1=C(C=NC2=C1NC=N2)C(=O)O
• Canonical SMILES: C1=C(C=NC2=C1NC=N2)C(=O)O

Introduction

3H-Imidazo[4,5-B]pyridine-6-carboxylic acid is an organic compound belonging to the imidazopyridine class, which combines an imidazole ring with a pyridine moiety. This compound is of interest in various scientific fields due to its potential biological activities and applications in pharmaceutical research. It is identified by the CAS number 24638-31-1 and has a molecular formula of C₇H₅N₃O₂, with a molecular weight of 163.13 g/mol.

Synthesis and Applications

Imidazopyridines, including 3H-Imidazo[4,5-B]pyridine-6-carboxylic acid, have been synthesized using various methods, often involving catalysts to improve efficiency and yield. These compounds are of interest in pharmaceutical research due to their potential as modulators of biological pathways, including those involved in cancer, inflammation, and central nervous system disorders.

Biological Activities

Imidazopyridine derivatives have shown promising biological activities:

• Anti-inflammatory: Some derivatives have demonstrated anti-inflammatory properties, such as reducing inflammatory responses in retinal ischemia.

• Cancer Treatment: They have been studied for their potential in inhibiting apoptosis proteins and affecting cancer cell metabolism.

• Rexinoids: Derivatives of 3H-Imidazo[4,5-B]pyridine-6-carboxylic acid have been explored as rexinoids with reduced teratogenicity, which could improve their safety profile for clinical use.

Safety and Handling

3H-Imidazo[4,5-B]pyridine-6-carboxylic acid is classified with hazard statements H302, H315, H319, and H335, indicating potential harm if swallowed, in contact with skin, causes serious eye irritation, and may cause respiratory irritation, respectively. Precautionary statements include P261, P305+P351+P338, advising against inhalation, and recommending washing hands thoroughly after handling.